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Compound of Interest

Compound Name: Sulfonmethane

Cat. No.: B1682520 Get Quote

For immediate reference, this document outlines the essential safety protocols and step-by-

step procedures for the proper disposal of sulfonmethane. As a DEA Schedule III controlled

substance and a sulfone chemical, sulfonmethane requires meticulous handling and disposal

to ensure laboratory safety, regulatory compliance, and environmental protection. This guide is

intended for researchers, scientists, and drug development professionals trained in handling

controlled and hazardous materials.

Immediate Safety and Hazard Identification
Before initiating any disposal procedures, it is critical to be familiar with the hazards associated

with sulfonmethane. Although specific quantitative hazard data is not readily available, its

classification as a controlled substance indicates a potential for abuse and dependence. All

handling of sulfonmethane waste should occur within a certified chemical fume hood to

prevent inhalation of any dust or particles.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.

Body Protection: A laboratory coat and closed-toe shoes.
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Parameter Information Citation

Chemical Name 2,2-bis(ethylsulfonyl)propane

Synonyms Sulfonal, Sulphonal

DEA Schedule
Schedule III Controlled

Substance
[1]

Waste Classification

Hazardous Chemical Waste,

Pharmaceutical Waste,

Controlled Substance Waste

[1][2]

Primary Disposal Route

Licensed Hazardous Waste

Disposal Facility / DEA

Registered Reverse Distributor

[3]

Prohibited Disposal
Do not dispose of down the

drain or in regular trash.
[4]

Step-by-Step Disposal Protocol
The recommended method for the disposal of sulfonmethane is through a licensed hazardous

waste disposal contractor or a DEA-registered reverse distributor, who will typically use high-

temperature incineration.

Waste Segregation and Collection:

Collect all waste materials containing sulfonmethane, including contaminated personal

protective equipment (gloves, etc.), weighing boats, and wipes, in a dedicated and clearly

labeled hazardous waste container.

It is crucial to segregate chemical wastes. Do not mix sulfonmethane waste with other

waste streams, particularly with non-halogenated solvents or other incompatible

chemicals, unless approved by your institution's safety office.[2]

Container Selection and Management:
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Use a compatible, sealable container for waste collection. For solid sulfonmethane
waste, a clearly labeled, sealable plastic or glass container is suitable.

Ensure the container is in good condition, free from leaks, and has a secure cap.[2]

Labeling:

All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste," the full chemical name "Sulfonmethane," and its status as a "DEA Schedule III

Controlled Substance."[2]

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area. This area should be away from incompatible materials and meet

the security requirements for controlled substances.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

For the disposal of controlled substance inventory, a DEA-registered reverse distributor

must be used. This process requires specific paperwork, including DEA Form 41 (for

destruction) or DEA Form 222 (for transfer of Schedule II substances, though

sulfonmethane is Schedule III).[3][5]

Documentation:

Maintain a detailed log of all hazardous and controlled substance waste generated,

including the chemical name, quantity, and date of disposal, as this is a strict regulatory

requirement.[3]

Experimental Protocols
Currently, there are no standardized, publicly available experimental protocols for the chemical

neutralization or degradation of sulfonmethane in a laboratory setting prior to disposal. The

recommended procedure is direct disposal via a licensed facility.
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Caption: Workflow for the proper disposal of sulfonmethane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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